Cas no 167391-46-0 (tert-Butyl 3,5-dioxoheptanoate)

tert-Butyl 3,5-dioxoheptanoate structure
167391-46-0 structure
Product Name:tert-Butyl 3,5-dioxoheptanoate
CAS No:167391-46-0
MF:C11H18O4
MW:214.258224010468
CID:2154750
PubChem ID:14939422
Update Time:2025-04-21

tert-Butyl 3,5-dioxoheptanoate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3,5-dioxoheptanoate
    • 3,5-Dioxoheptanoic acid-t-butyl ester
    • SCHEMBL1263607
    • DB-352884
    • ABVTYDBFUDWAFT-UHFFFAOYSA-N
    • 167391-46-0
    • Inchi: 1S/C11H18O4/c1-5-8(12)6-9(13)7-10(14)15-11(2,3)4/h5-7H2,1-4H3
    • InChI Key: ABVTYDBFUDWAFT-UHFFFAOYSA-N
    • SMILES: O(C(CC(CC(CC)=O)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 214.12050905Da
  • Monoisotopic Mass: 214.12050905Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 60.4Ų
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